Cas no 2228778-98-9 (tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate
• CAS No: 2228778-98-9
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6558350
• PubChem ID: 165825075
• Update Time: 2025-05-21

tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate
• EN300-1891683
• tert-butyl N-[2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenyl]carbamate
• 2228778-98-9

• Inchi： 1S/C15H19N3O4/c1-15(2,3)21-14(19)18-12-7-9(20-4)5-6-10(12)13-11(16)8-17-22-13/h5-8H,16H2,1-4H3,(H,18,19)
• InChI Key： LLSLBINSNNSIHB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1=C(C=NO1)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6Ų

Additional information on tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate

tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate: A Comprehensive Overview

tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate, also known by its CAS registry number CAS No. 2228778-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety substituted by an amino oxazole ring and a methoxy group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular structure of tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate is notable for its complexity and diversity of functional groups. The presence of the oxazole ring introduces potential for hydrogen bonding and aromatic interactions, which are crucial for bioactivity. The methoxy group at the para position of the phenyl ring further enhances the compound's solubility and stability, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have investigated its ability to modulate key biological pathways, including those involved in inflammation, oxidative stress, and cellular proliferation. For instance, a study published in 2023 demonstrated that tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been explored for its role in synthetic chemistry. The tert-butyl group serves as an excellent protecting group in peptide synthesis, while the oxazole ring provides a versatile platform for further functionalization. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives of this compound, opening new avenues for stereochemical studies and drug design.

The environmental impact of CAS No. 2228778-98-9 has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term persistence and bioaccumulation potential in various environmental matrices.

In conclusion, tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-5-methoxyphenylcarbamate represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with promising biological activity and favorable chemical properties, positions it as a valuable tool for researchers in these fields. As ongoing studies continue to unravel its full potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.